Cas no 126541-88-6 (Methyl 3-hydroxy-4-(trifluoromethyl)benzoate)

Methyl 3-hydroxy-4-(trifluoromethyl)benzoate structure
126541-88-6 structure
Product Name:Methyl 3-hydroxy-4-(trifluoromethyl)benzoate
CAS No:126541-88-6
MF:C9H7F3O3
MW:220.145293474197
CID:2101619
Update Time:2023-08-03

Methyl 3-hydroxy-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-hydroxy-4-(trifluoromethyl)benzoate
    • UJBJCCNJDGUZFA-UHFFFAOYSA-N
    • 3-Hydroxy-4-trifluoromethylbenzoic acid methyl ester
    • Benzoic acid, 3-hydroxy-4-(trifluoromethyl)-, methyl ester
    • Methyl 3-hydroxy-4-(trifluoromethyl)benzoate
    • Inchi: 1S/C9H7F3O3/c1-15-8(14)5-2-3-6(7(13)4-5)9(10,11)12/h2-4,13H,1H3
    • InChI Key: UJBJCCNJDGUZFA-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(=O)OC)=CC=1O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Topological Polar Surface Area: 46.5

Methyl 3-hydroxy-4-(trifluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014003636-250mg
Methyl 3-hydroxy-4-(trifluoromethyl)benzoate
126541-88-6 97%
250mg
489.60 USD 2021-06-22
Alichem
A014003636-500mg
Methyl 3-hydroxy-4-(trifluoromethyl)benzoate
126541-88-6 97%
500mg
815.00 USD 2021-06-22
Alichem
A014003636-1g
Methyl 3-hydroxy-4-(trifluoromethyl)benzoate
126541-88-6 97%
1g
1,445.30 USD 2021-06-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1605238-5g
Methyl 3-hydroxy-4-(trifluoromethyl)benzoate
126541-88-6 98%
5g
¥33770.00 2024-08-09

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